Cas no 329726-50-3 (2-cyano-N-(2,4-dimethylphenyl)-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enamide)

• Product Name: 2-cyano-N-(2,4-dimethylphenyl)-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enamide
• CAS No: 329726-50-3
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 5417390
• PubChem ID: 682411
• Update Time: 2025-06-12

2-cyano-N-(2,4-dimethylphenyl)-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-N-(2,4-dimethylphenyl)-3-(3-ethoxy-4-hydroxyphenyl)-2-propenamide
• 329726-50-3
• STK796699
• SR-01000117630
• Z44333522
• AB00717550-01
• SR-01000117630-1
• AKOS001045850
• (2E)-2-cyano-N-(2,4-dimethylphenyl)-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enamide
• 2-cyano-N-(2,4-dimethylphenyl)-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enamide
• (E)-2-cyano-N-(2,4-dimethylphenyl)-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enamide
• EN300-18154510

• Inchi： 1S/C20H20N2O3/c1-4-25-19-11-15(6-8-18(19)23)10-16(12-21)20(24)22-17-7-5-13(2)9-14(17)3/h5-11,23H,4H2,1-3H3,(H,22,24)/b16-10+
• InChI Key： LFEORMWWDIPHLR-MHWRWJLKSA-N
• SMILES： O(CC)C1C(=CC=C(/C=C(\C#N)/C(NC2C=CC(C)=CC=2C)=O)C=1)O

Computed Properties

• Exact Mass: 336.14739250g/mol
• Monoisotopic Mass: 336.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 82.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives

Additional information on 2-cyano-N-(2,4-dimethylphenyl)-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enamide

Introduction to 2-cyano-N-(2,4-dimethylphenyl)-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enamide (CAS No. 329726-50-3)

2-cyano-N-(2,4-dimethylphenyl)-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enamide, a compound with the CAS number 329726-50-3, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in various therapeutic areas. The presence of multiple functional groups, including a cyano group, dimethylphenyl moiety, and ethoxy-hydroxy substituted phenyl ring, makes it a versatile candidate for further investigation.

The molecular framework of 2-cyano-N-(2,4-dimethylphenyl)-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enamide is meticulously designed to interact with biological targets in a specific manner. The cyano group at the propenamide position introduces a polar characteristic, enhancing solubility and reactivity, while the dimethylphenyl group contributes to lipophilicity and stability. The 3-ethoxy-4-hydroxyphenyl moiety adds another layer of complexity, potentially influencing metabolic pathways and biological activity.

In recent years, there has been growing interest in compounds that exhibit dual functionality, capable of modulating multiple pathways simultaneously. 2-cyano-N-(2,4-dimethylphenyl)-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enamide fits this criterion well. Its structural features suggest potential applications in the development of drugs targeting neurological disorders, inflammation, and metabolic diseases. The hydroxyl groups in the ethoxy-hydroxy substituted phenyl ring are particularly noteworthy, as they can engage in hydrogen bonding interactions with biological targets, enhancing binding affinity.

Recent studies have highlighted the importance of polyphenolic derivatives in pharmaceutical applications. The 3-ethoxy-4-hydroxyphenyl group in 2-cyano-N-(2,4-dimethylphenyl)-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enamide shares structural similarities with well-known bioactive molecules such as flavonoids and stilbenes. These compounds have been extensively studied for their anti-inflammatory, antioxidant, and neuroprotective properties. The incorporation of such moieties into a single molecule could lead to novel therapeutic agents with enhanced efficacy.

The synthesis of 2-cyano-N-(2,4-dimethylphenyl)-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enamide involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These methods ensure that the final product is not only pure but also possesses the desired stereochemical configuration for optimal biological activity.

In vitro studies have begun to unravel the pharmacological profile of 2-cyano-N-(2,4-dimethylphenyl)-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enamide. Initial findings suggest that it exhibits inhibitory effects on several key enzymes involved in inflammatory pathways. For instance, it has shown potential in inhibiting cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins and other inflammatory mediators. Additionally, its interaction with lipoxygenase pathways has been observed, indicating a broader spectrum of anti-inflammatory activity.

The compound's ability to cross the blood-brain barrier is another area of interest. This property is crucial for developing treatments for central nervous system disorders. Preliminary data suggest that 2-cyano-N-(2,4-dimethylphenyl)-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enamide can effectively penetrate this barrier, offering a promising avenue for treating neurological conditions such as Alzheimer's disease and Parkinson's disease.

Molecular modeling studies have been instrumental in understanding the binding interactions of 2-cyano-N-(2,4-dimethylphenyl)-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enamide with its target proteins. These studies have revealed that the compound adopts specific conformations that optimize its binding affinity. The cyano group and hydroxyl moieties play critical roles in forming hydrogen bonds and hydrophobic interactions with residues on the target protein surface.

The potential therapeutic applications of 2-cyano-N-(2,4-dimethylphenyl)-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enamide extend beyond inflammation and neuroprotection. Research is ongoing to explore its efficacy in treating metabolic disorders such as diabetes and obesity. The compound's ability to modulate lipid metabolism and insulin sensitivity has been observed in preliminary experiments, suggesting its potential as an adjunct therapy for these conditions.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. Toxicology studies have been conducted on 2-cyano-N-(2,4-dimethylphenyl)-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enamide, focusing on acute and chronic toxicity assessments. These studies have shown that the compound exhibits low toxicity at relevant doses, making it a promising candidate for further development.

The future direction of research on 2-cyano-N-(2,4-dimethylphenyl)-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enamide includes optimizing its synthetic route for scalability and exploring its mechanism of action in greater detail. Additionally，investigators are looking into combination therapies where this compound could be used alongside existing treatments to enhance overall therapeutic outcomes.

In conclusion，cas no 32972650 3399616768729669 is a multifaceted compound with significant potential in pharmaceutical applications . Its complex molecular structure，functional groups，and demonstrated biological activity make it a valuable asset in drug discovery efforts。 As research continues，the full therapeutic potential of this compound is expected to be realized，leading to novel treatments for various diseases。